Cas no 2703779-72-8 (3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride)

• Product Name: 3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride
• CAS No: 2703779-72-8
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 6179731
• PubChem ID: 165945689
• Update Time: 2025-07-18

3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2703779-72-8
• EN300-37026296
• 3-(3-methyloxetan-3-yl)pyrrolidine hydrochloride
• 3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride

• Inchi： 1S/C8H15NO.ClH/c1-8(5-10-6-8)7-2-3-9-4-7;/h7,9H,2-6H2,1H3;1H
• InChI Key： XZQOSBHODRCVHH-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C)(C1)C1CNCC1

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride

Introduction to 3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride (CAS No. 2703779-72-8)

3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride is a chemically significant compound that has garnered attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. With a CAS number of 2703779-72-8, this compound represents a fascinating intersection of heterocyclic chemistry and functional group modifications, making it a subject of considerable interest for synthetic chemists and medicinal researchers.

The molecular structure of 3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride features a pyrrolidine ring linked to a 3-methyloxetane moiety, which is further salted with hydrochloride. This configuration introduces both flexibility and reactivity, enabling diverse chemical transformations and biological interactions. The oxetane ring, in particular, is known for its strained three-membered ether structure, which can undergo ring-opening reactions under specific conditions, providing a synthetic handle for further derivatization.

In recent years, the exploration of oxetane-containing compounds has expanded significantly, driven by their utility as bioisosteres and scaffolds in drug discovery. The presence of the 3-methyloxetan-3-yl group in 3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride offers a unique chemical handle that can be exploited to modulate pharmacokinetic properties, such as solubility and metabolic stability. This has made the compound an attractive candidate for medicinal chemists seeking to optimize lead compounds.

One of the most compelling aspects of 3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride is its potential as a building block for more complex molecules. The pyrrolidine ring is a common motif in biologically active agents, often found in natural products and synthetic drugs due to its ability to mimic secondary amine functionalities. By incorporating the 3-methyloxetan-3-yl group, researchers can introduce additional conformational constraints or electronic effects that may enhance binding affinity or selectivity in target enzymes or receptors.

Recent studies have highlighted the importance of oxetane derivatives in the development of novel therapeutics. For instance, oxetane-based compounds have been explored as protease inhibitors, kinase inhibitors, and even as tools for modulating ion channels. The strained nature of the oxetane ring can be leveraged to induce specific conformational changes in binding partners, potentially leading to more potent and selective drug candidates. 3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride, with its dual functionality, could serve as a valuable intermediate in such endeavors.

The synthesis of 3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride presents an interesting challenge due to the need to integrate both the pyrrolidine and oxetane moieties seamlessly. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry, have been employed to construct this complex framework efficiently. The ability to access such structures highlights the growing sophistication of synthetic organic chemistry and its impact on drug discovery.

In terms of biological activity, preliminary investigations into 3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride have shown promise in certain therapeutic areas. While specific details of these studies are often proprietary or still under investigation, the compound's structural features suggest potential interactions with biological targets relevant to neurological disorders, inflammation, or metabolic diseases. The oxetane ring's reactivity also allows for further derivatization, enabling fine-tuning of biological properties through structure-activity relationship (SAR) studies.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for pharmaceutical applications. Improved solubility can lead to better bioavailability and more efficient delivery systems, making 3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride a more viable candidate for clinical development. Additionally, the salt form can improve stability during storage and formulation processes, which are essential considerations for any drug candidate.

As research continues to uncover new applications for oxetane-containing compounds, 3-(3-Methyloxetan-3-yl)pyrrolidine hydrochloride is poised to play a significant role in future drug development pipelines. Its unique structural features offer a rich palette for medicinal chemists to explore, potentially leading to novel therapeutics with improved efficacy and reduced side effects. The intersection of heterocyclic chemistry with functional group engineering exemplified by this compound underscores the dynamic nature of modern chemical research.

The broader significance of CAS No. 2703779-72-8 lies not only in its immediate applications but also in its contribution to our understanding of molecular interactions at a fundamental level. By studying compounds like 3-(3-Methyloxetan-3-y]pyrrolidine hydrochloride, researchers can gain insights into how structural modifications influence biological activity, paving the way for more rational approaches to drug design. This iterative process between synthesis and biological evaluation is central to advancing pharmaceutical science.

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